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Compound of Interest

Compound Name: 2-(2-Cyclopropylphenyl)aceticacid
CAS No.: 1500744-36-4
Cat. No.: B13462698

Get Quote

Executive Summary: Immediate Action Plan

2-(2-Cyclopropylphenyl)acetic acid (CAS: 1500744-36-4) is a specialized organic intermediate
used primarily in pharmaceutical synthesis. As a substituted phenylacetic acid derivative, it
requires strict adherence to organic acid disposal protocols.[1]

Core Disposal Directive:
¢ DO NOT dispose of down the drain.
+ DO NOT mix with strong oxidizers or bases during collection.

 PRIMARY METHOD: High-temperature incineration via a licensed hazardous waste
contractor.

Chemical Identification & Characterization

Accurate identification is the first step in compliant disposal.[1] Ensure your chemical inventory
matches these specifications before proceeding.
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Parameter Specification
Chemical Name 2-(2-Cyclopropylphenyl)acetic acid
CAS Number 1500744-36-4
Molecular Formula C11H1202
Molecular Weight 176.21 g/mol
Physical State Solid (typically white to off-white powder)
o ~4.3 (Predicted) - Behave as a weak organic
Acidity (pKa) )
acid
N Soluble in organic solvents (DMSO, Methanol,
Solubility

DCM); Low solubility in water

Hazard Assessment & Safety Profile

While specific toxicological data for this exact CAS is limited, it must be handled with the
conservative safety protocols assigned to substituted phenylacetic acids (e.g., Phenylacetic
acid, CAS 103-82-2).

Primary Hazards (GHS Classification - Conservative
Estimate)

e H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[2][3]
e H335: May cause respiratory irritation.[2]

» Corrosivity: Potential to cause burns in concentrated forms or upon prolonged contact.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Zone

Requirement

Rationale

Eye/Face

ANSI Z87.1 Chemical Splash
Goggles

Prevents corneal damage from

acidic dust or splashes.

Skin (Hands)

Nitrile Gloves (Min. thickness
0.11 mm)

Provides adequate barrier for
solid handling.[1] Double glove

for solutions.

Respiratory

N95 or P100 Respirator

Required if handling open
powder outside a fume hood.

[1]

Body

Chemical-resistant Lab Coat

Prevents contamination of

personal clothing.

Disposal Decision Logic (Workflow)

The following diagram outlines the decision-making process for segregating and disposing of 2-

(2-Cyclopropylphenyl)acetic acid waste streams.
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Figure 1: Decision tree for the segregation and packaging of 2-(2-Cyclopropylphenyl)acetic
acid waste.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired pure chemicals, spill cleanup materials, contaminated gloves, and
weighing boats.[1]

o Containment:
o Collect solids carefully to avoid dust generation.[1]

o Place waste into a wide-mouth High-Density Polyethylene (HDPE) jar or double-bag using
heavy-duty (minimum 2 mil) polyethylene bags.

o Note: Do not use metal containers as organic acids may corrode them over time.[1]
e Labeling:

o Affix a hazardous waste label immediately.[1]

o Constituents: Write "2-(2-Cyclopropylphenyl)acetic acid" and "Solid Debris".

o Hazard Checkbox: Mark "Toxic" and "Corrosive/lrritant".
e Storage:

o Store in the "Solid Hazardous Waste" bin.[1]

o Ensure the bin is closed when not in active use.[1]

Protocol B: Liquid Waste (Solutions & Reaction
Mixtures)

Applicability: Mother liquors, HPLC waste, or dissolved stock solutions.[1]
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o Compatibility Check:

o Ensure the waste stream does not contain strong oxidizers (e.g., nitric acid, peroxides) or
strong bases (e.g., sodium hydroxide), as this can cause exothermic reactions or gas
evolution.[1]

e Solvent Segregation:

o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform -> Use Halogenated
Waste container.

o Non-Halogenated: If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate -> Use Non-
Halogenated Waste container.

e Transfer:

o Use a funnel to prevent spills.[1]

o Leave at least 10% headspace in the container to allow for expansion.[1]
e Labeling:

o List all solvents by approximate percentage (e.g., "Methanol 95%, 2-(2-
Cyclopropylphenyl)acetic acid 5%").

Protocol C: Empty Container Disposal
e Triple Rinse:

o Rinse the empty original container three times with a solvent capable of dissolving the
residue (e.g., Ethanol or Acetone).[1]

o Disposal of Rinsate: Pour all three rinses into the appropriate Liquid Organic Waste
container (Protocol B).

e Defacing:

o Cross out the original label or remove it entirely.[1]
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o Mark the container as "Empty".[1]

e Final Step:

o Place the clean, dry container in the regular trash or glass recycling, depending on facility
rules.

Emergency Spill Response (Disposal Context)

If a spill occurs during the transfer to waste containers:

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]

PPE Up: Don safety goggles, nitrile gloves, and a lab coat.[1]

Neutralize (Optional but Recommended):

o Cover the spill with Sodium Bicarbonate (NaHCO3s) or a commercial acid spill kit.

o Wait for bubbling to cease (indicates neutralization).[1]

Collect:

o Sweep up the neutralized paste using a dustpan and brush.[1]

o Deposit into a plastic waste bag (Protocol A).[1]

Clean: Wipe the surface with water and detergent.[1] Dispose of the wipes as solid
hazardous waste.[1]

Regulatory Compliance & Record Keeping

» Waste Codes: While federal waste codes are application-specific, this compound typically
falls under D002 (Corrosivity) if the pH is < 2, or is classified generally as Hazardous
Chemical Waste requiring incineration.

o Documentation: Maintain a log of all waste generated, including the mass/volume and date
of transfer to the central accumulation area.[1]
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¢ Vendor Communication: When manifesting waste for pickup, ensure the chemical name "2-
(2-Cyclopropylphenyl)acetic acid" is fully written out. Do not use abbreviations like "CPAA".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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